Methyl 1-(4-chloro-7H-pyrrolo[2,3-D]pyrimidin-7-YL)cyclopropanecarboxylate

• Molecular Formula: C11H10ClN3O2
• Molecular Weight: 251.67 g/mol
• IUPAC Name: methyl 1-(4-chloropyrrolo[2,3-d]pyrimidin-7-yl)cyclopropane-1-carboxylate
• InChI: InChI=1S/C11H10ClN3O2/c1-17-10(16)11(3-4-11)15-5-2-7-8(12)13-6-14-9(7)15/h2,5-6H,3-4H2,1H3
• InChI Key: TUBGIJXAIMTHII-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CC1)N2C=CC3=C2N=CN=C3Cl

Description

Methyl 1-(4-chloro-7H-pyrrolo[2,3-D]pyrimidin-7-YL)cyclopropanecarboxylate is a useful research compound. Its molecular formula is C11H10ClN3O2 and its molecular weight is 251.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (4,6-dichloro-pyrimidin-5-yl)acetaldehyde (Preparation 208, 2 g, 10.5 mmol) and 1-Amino-cyclopropane-carboxylicacidmethylester hydrochloride (1.33 g, 11.6 mmol) in ethanol (30 mL) was added triethylamine (4.4 mL, 31.6 mmol) and the mixture heated in a sealed tube at 100° C. for 10 hours. Acetic acid (1.21 mL, 21.1 mmol) was then added and the mixture heated at 100° C. for additional 16 hours. The reaction mixture was cooled to room temperature and diluted with DCM (200 mL). The organic layer was washed with water (2×50 mL), brine (50 mL), dried (Na2SO4) and evaporated in vacuo. The crude material was purified by column chromatography on silica gel (gradient of hexane:EtOAc 100:0 to 90:10) to afford the title compound as a solid in 35% yield, 900 mg.